Cas no 958233-07-3 (DPA-714)

DPA-714 structure

Product Name:DPA-714

CAS No:958233-07-3

MF:C₂₂H₂₇FN₄O₂

MW:398.473788499832

CID:4738840

Update Time:2024-10-25

DPA-714 Chemical and Physical Properties

Names and Identifiers

- Y1H4D2VKZD
- N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide
- 2-(2-(4-(2-Fluoroethoxy)phenyl)-5,7-dimethylpyrazolo(1,5-a)pyrimidin-3-yl)-N,N-diethylacetamide
- 2-(2-(4-(2-Fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)-N,N-diethylacetamide
- FLZZFWBNYJNHMY-UHFFFAOYSA-N
- [18F]D
- BDBM50243007
- J2.865.885K
- n,n-diethyl-2-{2-[4-(2-fluoro-ethoxy)-phenyl]-5,7-dimeth
- N,N-Diethyl-2-[4-(2-fluoroethoxy)phenyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-acetamide (ACI)
- 2-[2-[4-(2-Fluoroethoxy)phenyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl]-N,N-diethylacetamide
- DPA 714
- DPA-714
- Inchi： 1S/C22H27FN4O2/c1-5-26(6-2)20(28)14-19-21(17-7-9-18(10-8-17)29-12-11-23)25-27-16(4)13-15(3)24-22(19)27/h7-10,13H,5-6,11-12,14H2,1-4H3
- InChI Key： FLZZFWBNYJNHMY-UHFFFAOYSA-N
- SMILES： FCCOC1C=CC(=CC=1)C1C(CC(N(CC)CC)=O)=C2N=C(C)C=C(C)N2N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 8
Complexity: 525
Topological Polar Surface Area: 59.7

DPA-714 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-122607-10mM*1mLinDMSO	DPA-714	958233-07-3	99.89%	10mM*1mLinDMSO	￥2860	2023-07-26
MedChemExpress	HY-122607-5mg	DPA-714	958233-07-3	99.86%	5mg	￥2200	2025-04-15
MedChemExpress	HY-122607-10mg	DPA-714	958233-07-3	99.86%	10mg	￥3300	2025-04-15
MedChemExpress	HY-122607-50mg	DPA-714	958233-07-3	99.89%	50mg	￥11000	2023-07-26
MedChemExpress	HY-122607-100mg	DPA-714	958233-07-3	99.89%	100mg	￥19000	2023-07-11
Biosynth	INB23307-1 mg	DPA-714	958233-07-3		1mg	$86.63	2023-01-04
Biosynth	INB23307-5 mg	DPA-714	958233-07-3		5mg	$281.55	2023-01-04
Biosynth	INB23307-10 mg	DPA-714	958233-07-3		10mg	$450.50	2023-01-04
Biosynth	INB23307-25 mg	DPA-714	958233-07-3		25mg	$844.75	2023-01-04
Biosynth	INB23307-50 mg	DPA-714	958233-07-3		50mg	$1,351.50	2023-01-04

DPA-714 Production Method

Production Method 1

383-50-6

868072-17-7

958233-07-3

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 15 min, 120 °C

Reference

: Preparation of pyrazolopyrimidine compounds as TSPO ligands for PET imaging

, United States, , ,

Production Method 2

386297-97-8

383-50-6

958233-07-3

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Ethanol , Water ; 45 min, 180 °C
1.2 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 10 min, 0 °C; 0 °C → rt
1.3 Solvents: Tetrahydrofuran ; 30 min, 120 °C

Reference

: Synthesis and Structure-Activity Relationships of 5,6,7-Substituted Pyrazolopyrimidines: Discovery of a Novel TSPO PET Ligand for Cancer Imaging

Tang, Dewei; McKinley, Eliot T.; Hight, Matthew R.; Uddin, Imam Md.; Harp, Joel M.; et al, Journal of Medicinal Chemistry, 2013, 56(8), 3429-3433

Production Method 3

383-50-6

868072-17-7

958233-07-3

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 10 min, 5 °C; 5 °C → rt
1.2 Solvents: Dichloromethane ; 16 h, 60 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: Efficient tritiation of the translocator protein (18 kDa) selective ligand DPA-714

Damont, Annelaure; Garcia-Argote, Sebastien; Buisson, David-Alexandre; Rousseau, Bernard; Dolle, Frederic, Journal of Labelled Compounds and Radiopharmaceuticals, 2015, 58(1), 1-6

Production Method 4

371-62-0

868072-17-7

958233-07-3

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Dimethylformamide ; 48 h, rt

Reference

: Preparation of 2-arylpyrazolo[1,5-a]pyrimidin-3-yl acetamide derivatives as ligands for translocator protein (18 kDa)

, World Intellectual Property Organization, , ,

Production Method 5

958233-07-3

Reaction Conditions

Reference

: Preparation of imidazo[1,2-a]pyridines as fluorinated ligands for targeting peripheral benzodiazepine receptors

, World Intellectual Property Organization, , ,

Production Method 6

762-49-2

868072-17-7

958233-07-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 - 20 h, 40 °C

Reference

: A practical, multigram synthesis of the 2-(2-(4-alkoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide (DPA) class of high affinity translocator protein (TSPO) ligands

Banister, Samuel D.; Wilkinson, Shane M.; Hanani, Raphy; Reynolds, Aaron J.; Hibbs, David E.; et al, Tetrahedron Letters, 2012, 53(29), 3780-3783

Production Method 7

383-50-6

868072-17-7

958233-07-3

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 10 min, 0 °C; 0 °C → rt
1.2 Solvents: Tetrahydrofuran ; 15 min, 120 °C

Reference

: Microwave-assisted organic synthesis of a high-affinity pyrazolo-pyrimidinyl TSPO ligand

Tang, Dewei; Buck, Jason R.; Hight, Matthew R.; Manning, H. Charles, Tetrahedron Letters, 2010, 51(35), 4595-4598

Production Method 8

383-50-6

868072-17-7

958233-07-3

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 10 min, 5 °C; 5 °C → rt
1.2 Solvents: Dichloromethane ; rt → 60 °C; overnight, 60 °C

Reference

: Radiosynthesis of [18F]DPA-714, a selective radioligand for imaging the translocator protein (18 kDa) with PET

Damont, Annelaure; Hinnen, Francoise; Kuhnast, Bertrand; Schollhorn-Peyronneau, Marie-Anne; James, Michelle; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2008, 51(7), 286-292

Production Method 9

371-62-0

868072-17-7

958233-07-3

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Dimethylformamide ; 48 h, rt

Reference

: DPA-714, a new translocator protein-specific ligand: synthesis, radiofluorination, and pharmacologic characterization

James, Michelle L.; Fulton, Roger R.; Vercoullie, Johnny; Henderson, David J.; Garreau, Lucette; et al, Journal of Nuclear Medicine, 2008, 49(5), 814-822

Production Method 10

762-49-2

868072-17-7

958233-07-3

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 Solvents: Dimethylformamide ; rt

Reference

: Pyrazolo[1,5-a]pyrimidine acetamides: 4-Phenyl alkyl ether derivatives as potent ligands for the 18 kDa translocator protein (TSPO)

Reynolds, Aaron; Hanani, Raphy; Hibbs, David; Damont, Annelaure; Da Pozzo, Eleonora; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5799-5802

Production Method 11

958233-07-3

Reaction Conditions

Reference

: Effects of Translocator Protein (18 kDa) Ligands on Microglial Activation and Neuronal Death in the Quinolinic-Acid-Injected Rat Striatum

Leaver, Katherine R.; Reynolds, Aaron; Bodard, Sylvie; Guilloteau, Denis; Chalon, Sylvie; et al, ACS Chemical Neuroscience, 2012, 3(2), 114-119